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Compound of Interest

Compound Name: 2-Chloroethyl methyl sulfide

Cat. No.: B1221215

Operational Guide: Safe Handling of 2-Chloroethyl
Methyl Sulfide

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling 2-Chloroethyl methyl sulfide (CAS 542-81-4).
Adherence to these procedures is critical due to the chemical's hazardous properties. It is a
vesicant (blistering agent), flammable, toxic, corrosive, and a potential carcinogen that must be
handled with extreme care.[1][2][3]

Hazard Summary

2-Chloroethyl methyl sulfide is classified with multiple hazard statements, indicating

significant risk upon exposure.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification

o H226: Flammable
Flammable Liquid Flame Danger o
liquid and vapor.

H302: Harmful if
. swallowed. H311 +
Acute Toxicity Skull and crossbones Danger o
H331: Toxic in contact

with skin or if inhaled.

) H314: Causes severe
Skin

) o Corrosion Danger skin burns and eye
Corrosion/Irritation

damage.

] o H350: May cause
Carcinogenicity Health Hazard Danger
cancer.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Chloroethyl methyl sulfide. All equipment
must be inspected before use.
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Body Area

Required Equipment

Specifications & Best
Practices

Respiratory

Full-face Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator with
appropriate cartridges (e.g.,
type ABEK-P2) if exposure
limits are exceeded or
symptoms occur.[4][5][6] All
handling must be conducted
within a certified chemical
fume hood.[2]

Eye/Face

Tightly-fitting Safety Goggles &
Face Shield

Goggles should conform to EN
166 (EU) or NIOSH (US)
standards. A full face shield

must be worn over goggles.[4]

Hand

Chemical Impermeable Gloves

Nitrile gloves have
demonstrated good anti-
chemical performance.[2][4]
Double gloving is
recommended. Check for
degradation before and during

use.

Body

Flame-Resistant & Impervious
Clothing

Wear a chemically resistant
apron or suit over a flame-
resistant lab coat.[4] Ensure

complete body coverage.

Feet

Closed-toe Shoes & Shoe
Covers

Leather or other absorbent
materials are not suitable. Use
chemical-resistant shoe

covers.[7]

Operational Plan: From Receipt to Disposal
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This section provides step-by-step procedural guidance for the safe handling, storage, and

disposal of 2-Chloroethyl methyl sulfide.

Pre-Handling and Storage

Proper preparation is the first line of defense against accidental exposure.

Engineering Controls: Verify that the chemical fume hood has a current certification. Ensure
that a safety shower and an emergency eyewash station are unobstructed and functional.[8]

Storage: Store containers in a locked, dedicated, and well-ventilated area designated for
flammable and toxic materials.[4] The recommended storage temperature is 2-8°C in an
explosion-proof refrigerator.[8]

Ignition Sources: Ensure the handling area is free of heat, sparks, open flames, and other
ignition sources.[4] Prohibit smoking in the vicinity.[4]

PPE Check: Before handling, don all required PPE as specified in the table above. Check for
any defects.

Safe Handling Protocol

All manipulations must occur inside a chemical fume hood.

Grounding: Ground and bond the container and receiving equipment to prevent static
electricity buildup, which can be an ignition source.[4]

Tool Selection: Use only non-sparking tools and explosion-proof equipment for all transfers
and manipulations.[4][6][8]

Avoid Contact: Avoid all personal contact, including the inhalation of vapors and any contact
with skin or eyes.[4][7] Do not eat, drink, or smoke during use.[4][8]

Container Management: Keep the container tightly closed when not in use.[4] Handle empty
containers with care, as they may contain flammable and toxic residual vapors.[8] Do not
perform operations like cutting, drilling, or welding on or near containers.[7]
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» Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[4][8]

Emergency Procedures

In the event of a spill or exposure, immediate and correct action is crucial.

First-Aid Measures

Exposure Route

Immediate Action

Inhalation

Remove the person to fresh air and keep them
comfortable, warm, and at rest.[7][8] If breathing
is difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[4](8]

Skin Contact

Immediately remove all contaminated clothing,
including footwear.[7] Flush skin and hair with
large amounts of running water and soap for at
least 15 minutes.[4][7][8] Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with fresh, running water
for at least 15 minutes, holding the eyelids apart
to ensure complete irrigation.[7][8] Remove
contact lenses if present and easy to do so0.[4]

Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting.[4][8] Rinse the mouth
thoroughly with water. Never give anything by
mouth to an unconscious person.[4] Seek

immediate medical attention.[8]

Spill Response Plan
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Spill Size Containment and Cleanup Protocol

« Evacuate non-essential personnel. « Remove
all ignition sources immediately.[4][7] « Wearing
full PPE, contain the spill with an inert absorbent
) ) material (e.g., vermiculite, sand, dry chemical
Minor Spill )
absorbent).[6][8] * Use non-sparking tools to
collect the absorbed material into a suitable,
sealable container for hazardous waste

disposal.[4][8] ¢ Ventilate the area.

« Immediately evacuate the area and move

upwind.[7] « Alert emergency responders and
Major Spill inform them of the location and nature of the

hazard.[7] « Do not attempt to clean up without

specialized training and equipment.

Decontamination and Disposal Plan

o Decontamination: All surfaces and equipment must be decontaminated after use. Do not
allow wash water from cleaning to enter drains; collect it for hazardous waste disposal.[7]

o Waste Disposal: 2-Chloroethyl methyl sulfide and any contaminated materials (e.g.,
gloves, absorbent, labware) must be disposed of as hazardous waste.[7]

o Place waste in a segregated, sealed, and clearly labeled plastic container.[7]

o Disposal must be handled by a licensed professional waste disposal service and in
accordance with all local, state, and federal regulations.[4][7]

o Consult your institution's Environmental Health & Safety department for specific
procedures. Burning in a chemical incinerator equipped with an afterburner and scrubber
is a potential disposal method.[5]

Physicochemical and Toxicological Data

The following data pertains to 2-Chloroethyl methyl sulfide (CAS 542-81-4).
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Property Value
Molecular Formula CsH/CIS
Molecular Weight 110.61 g/mol
Appearance Liquid
Density 1.11 g/mL at 25 °C
Boiling Point 140 °C (at 760 mmHg); 55-56 °C (at 30 mmHg)
[1]
Flash Point 42 °C (107.6 °F) - closed cup
Storage Temperature 2-8 °C
Operational Workflow
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Caption: Workflow for handling 2-Chloroethyl methyl sulfide from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloroethyl methyl sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221215#personal-protective-equipment-for-
handling-2-chloroethyl-methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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